Cas no 25148-26-9 (Anthracene,9-(chloromethyl)-10-methyl-)

Anthracene,9-(chloromethyl)-10-methyl- structure
25148-26-9 structure
Product Name:Anthracene,9-(chloromethyl)-10-methyl-
CAS No:25148-26-9
MF:C16H13Cl
MW:240.727423429489
CID:255996
PubChem ID:32806
Update Time:2025-04-19

Anthracene,9-(chloromethyl)-10-methyl- Chemical and Physical Properties

Names and Identifiers

    • Anthracene,9-(chloromethyl)-10-methyl-
    • 9-(chloromethyl)-10-methylanthracene
    • 9-Methyl-10-(chloromethyl)anthracene
    • 25148-26-9
    • 10-(Chloromethyl)-9-methylanthracene
    • ANTHRACENE, 10-CHLOROMETHYL-9-METHYL-
    • BRN 2052145
    • 10-Chloromethyl-9-methylanthracene
    • DTXSID80179824
    • ICR 433
    • SCHEMBL5872359
    • 9-Methyl-10-chloromethylanthracene
    • AKOS024339555
    • CCRIS 867
    • UHHQJUJHFOQCQJ-UHFFFAOYSA-N
    • Inchi: 1S/C16H13Cl/c1-11-12-6-2-4-8-14(12)16(10-17)15-9-5-3-7-13(11)15/h2-9H,10H2,1H3
    • InChI Key: UHHQJUJHFOQCQJ-UHFFFAOYSA-N
    • SMILES: ClCC1C2C=CC=CC=2C(C)=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 240.07069
  • Monoisotopic Mass: 240.070578
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.1270 (rough estimate)
  • Boiling Point: 313.16°C (rough estimate)
  • Flash Point: 192.1°C
  • Refractive Index: 1.6281 (estimate)
  • PSA: 0
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